Cas no 4042-36-8 ((2R)-5-oxopyrrolidine-2-carboxylic acid)

(2R)-5-oxopyrrolidine-2-carboxylic acid structure

4042-36-8 structure

Product Name:(2R)-5-oxopyrrolidine-2-carboxylic acid

CAS No:4042-36-8

Molecular Formula:C₅H₇NO₃

Molecular Weight:129.11398

MDL:MFCD00066212

CID:44688

PubChem ID:24866442

(2R)-5-oxopyrrolidine-2-carboxylic acid Properties

Names and Identifiers

- (R)-5-Oxopyrrolidine-2-carboxylic acid
- D-5-Pyrrolidone-2-carboxylic acid
- D-Pyroglutamic acid
- (R)-(+)-2-Pyrrolidinone-5-carboxylic acid
- H-D-Pyr-OH
- (2R)-5-Oxopyrrolidine-2-carboxylic acid
- (R)-(+)-2-Pyrrolidone-5-carboxylic Acid
- (R)-2-Pyrrolidinone-5-carboxylic Acid
- (+)-Pyroglutamic acid
- (S)-(-)-2-pyrrolidone-5-carboxylic acid
- 5-oxo-D-proline
- D-5-Oxo-2-pyrrolidinecarboxylic acid
- D-pyrrolidone-5-carboxylic acid
- Pyroglutamate
- pyroglutamic acid
- D-Glutamic Acid Lactam
- (R)-2-Pyrrolidone-5-carboxylic Acid
- D-Pyroglutamic Acid,98%
- NCGC00163340-01
- DS-13756
- NS00074261
- D-Pyr-OH
- CHEMBL1235172
- AKOS006238827
- CS-W002304
- EN300-54541
- AKOS015923215
- SCHEMBL223918
- EINECS 223-735-0
- 5-Oxo-L-proline-d5
- F0001-2478
- UNII-TQP297C4HN
- Pyroglutamic acid, D-
- D-5-Oxoproline
- (+)-D-Pyroglutamic acid
- Q-100462
- C02237
- (R)-(+)-2-Pyrrolidone-5-carboxylic acid, 95%
- HY-W002304
- 220C30ED-A76B-4FEA-A8DD-577CCEBEE7DE
- P1354
- D-(+)-Pyroglutamic Acid
- pyroglutaminsaure
- DTXSID10193432
- TQP297C4HN
- (R)-()-2-Pyrrolidone-5-carboxylic acid
- CHEBI:16924
- RecPGA 373K
- AM20100078
- bmse000821
- Z812534840
- (R)-pyroglutamic acid
- 4042-36-8
- BCP09505
- Q421383
- s3107
- RecPGA 100k
- D-Pidolic acid
- Proline, 5-oxo-, D-
- bmse000878
- D-Proline, 5-oxo-
- (+)-2-Pyrrolidone-5-carboxylic acid
- D-PyroGlu
- bmse000483
- (+)-Pidolic acid
- MFCD00066212
- D-Pyroglutamic Acid 95%
- 1086136-22-2
- +Expand
- MDL： MFCD00066212
- InChIKey： ODHCTXKNWHHXJC-GSVOUGTGSA-N
- Inchi： 1S/C5H7NO3/c7-4-2-1-3(6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)/t3-/m1/s1
- SMILES： O=C([C@@H](CC1)NC1=O)O
- BRN： 82133

Computed Properties

Exact Mass: 129.042593g/mol
Surface Charge: 0
XLogP3: -0.8
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 129.042593g/mol
Monoisotopic Mass: 129.042593g/mol
Topological Polar Surface Area: 66.4Å²
Heavy Atom Count: 9
Complexity: 154
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0

Experimental Properties

LogP: -0.32160
PSA: 57.61
Merck: 8001
Refractive Index: 10 ° (C=5, H2O)
Water Partition Coefficient: dissolution
Boiling Point: 453.1°C at 760 mmHg
Melting Point: 159.0 to 164.0 deg-C
Flash Point: 227.8℃
Color/Form: White crystals with caking
Specific Rotation: 27.5 º (c=10,1N NaOH)
Optical Activity: [α]22/D +10°, c = 1.5 in H2O
Density: 1.3816 (rough estimate)

(2R)-5-oxopyrrolidine-2-carboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0032UR-5g	D-Pyroglutamic acid	4042-36-8	98%	5g	$4.00	2024-05-03
A2B Chem LLC	AB42867-5g	D-Pyroglutamic acid	4042-36-8	98%	5g	$4.00	2024-04-20
AAPPTec	UHQ211-100g	H-D-Pyr-OH	4042-36-8		100g	$90.00	2024-07-19
abcr	AB147267-5 g	(R)-(+)-2-Pyrrolidinone-5-carboxylic acid, 98%; .	4042-36-8	98%	5g	€68.80	2022-06-12
Ambeed	A167373-5g	D-Pyr-OH	4042-36-8	98%	5g	$5.0	2024-07-19
Apollo Scientific	OR8966-25g	(2R)-5-Oxopyrrolidine-2-carboxylic acid	4042-36-8		25g	£13.00	2023-09-02
BioAustralis	BIA-P2215-1 mg	Pyroglutamic acid, D-	4042-36-8	>95%byHPLC	1mg	$51.00	2023-08-11
Chemenu	CM100582-1kg	D-Pyroglutamic acid	4042-36-8	97%	1kg	$230	2022-09-08
Crysdot LLC	CD21007478-1000g	D-Pyr-OH	4042-36-8	98%	1000g	$317	2024-07-18
Enamine	EN300-54541-0.05g	(2R)-5-oxopyrrolidine-2-carboxylic acid	4042-36-8	95%	0.05g	$19.0	2023-07-08

(2R)-5-oxopyrrolidine-2-carboxylic acid Suppliers

CHENG DOU BAI SHI XING KE JI SHI YE Co., Ltd.

Audited Supplier

(CAS:4042-36-8)

MR./MRS.:WU YAO

Phone:15008457246

Email:yuki@cd-bsx.com

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

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(CAS:4042-36-8)

MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1

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HU BEI YUN MEI Technology Co., Ltd.

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(CAS:4042-36-8)

MR./MRS.:FANG JING LI

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Email:service@yunmeichem.com

SHAN DONG XI YA HUA XUE Co., Ltd.

Audited Supplier

(CAS:4042-36-8)

MR./MRS.:LIU JING LI

Phone:13395390286

Email:xiyashiji@163.com

Wuhan Huajiu Pharmaceutical Technology Co., Ltd.

Audited Supplier

(CAS:4042-36-8)

MR./MRS.:WANG YAN

Phone:15527230951

Email:3317219330@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:4042-36-8)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

(2R)-5-oxopyrrolidine-2-carboxylic acid Related Literature

1. 361. β-Hydroxyglutamic acid

J. Masson Gulland,Colin J. O. R. Morris J. Chem. Soc. 1934 1644
2. Organic chemistry

J. Chem. Soc. Abstr. 1912 102 i229
3. 505. Synthetic polypeptides. Part IV. Preparation and polymerisation of oxazolid-2 : 5-diones derived from α-amino-dicarboxylic acids

D. Coleman J. Chem. Soc. 1951 2294
4. Index pages

Analyst 1912 37 A001
5. LC-MS-based metabolomics reveals metabolic signatures related to glioma stem-like cell self-renewal and differentiation

Rui Zhang,Peishan Hu,Qingce Zang,Xiaofei Yue,Zhi Zhou,Xiaoyu Xu,Jing Xu,Shanshan Li,Yanhua Chen,Boqin Qiang,Xiaozhong Peng,Wei Han,Ruiping Zhang,Zeper Abliz RSC Adv. 2017 7 24221
6. 1341. L-glutamyl-γ-aminobutyric acid and related compounds

A. P. Fosker,H. D. Law J. Chem. Soc. 1965 7305
7. CLXV.—The action of aniline on d-glutamic acid

William Herbert Gray J. Chem. Soc. 1928 1264
8. Organic chemistry

J. Chem. Soc. Abstr. 1910 98 i705
9. Organic analysis

Analyst 1912 37 359
10. Organic chemistry

J. Chem. Soc. Abstr. 1912 102 i405

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